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CAS No.: 72599-80-5

Cat. No.: B15721058

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical conformational

analysis of erythrofuranose, the cyclic form of the four-carbon sugar erythrose. Understanding

the conformational landscape of this fundamental monosaccharide is crucial for various fields,

including stereochemistry, drug design, and metabolomics, as the three-dimensional structure

dictates its biological activity and chemical reactivity. This document details the computational

methodologies employed, presents key quantitative findings in a structured format, outlines

relevant experimental protocols for validation, and visualizes the core concepts and workflows.

Core Concepts in Erythrofuranose Conformation
Erythrose, a tetrose sugar, can exist in both an open-chain aldehyde form and cyclic furanose

anomers (α and β). The five-membered furanose ring is not planar and adopts various

puckered conformations to relieve steric strain. These conformations are typically described as

either envelope (E), where one atom is out of the plane of the other four, or twist (T), where two

adjacent atoms are on opposite sides of the plane formed by the other three. The

conformational preference of the furanose ring and the orientation of its substituents,
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particularly the anomeric hydroxyl group, are governed by a delicate balance of steric and

electronic effects, including the anomeric effect and intramolecular hydrogen bonding.

Theoretical Methodologies for Conformational
Analysis
The conformational landscape of erythrofuranose has been extensively studied using

computational chemistry methods. These theoretical approaches provide detailed insights into

the relative stabilities and geometric parameters of different conformers, which can be

challenging to determine experimentally.

Computational Approach
A common and robust computational workflow for the conformational analysis of furanose rings

is outlined below.
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Computational Workflow for Erythrofuranose Conformational Analysis

Initial Structure Generation

Geometry Optimization

Energy Refinement and Analysis

Generation of a large number of initial structures for α- and β-furanoses

Initial geometry optimization at a lower level of theory (e.g., B3LYP/6-31G(d))

Comparison and removal of duplicate minima

Reoptimization of unique minima at a higher level of theory (e.g., B3LYP/6-311++G(d,p))

Single-point energy calculations for highest accuracy (e.g., G3B3)

Analysis of intramolecular interactions (AIM, NBO) and puckering parameters

Click to download full resolution via product page

Figure 1: A typical computational workflow for the conformational analysis of erythrofuranose.

Key Computational Methods
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Density Functional Theory (DFT): This is a widely used quantum mechanical method for

studying the electronic structure of molecules. For erythrose, the B3LYP functional is

commonly employed.

Basis Sets: The choice of basis set is crucial for accurate calculations. A smaller basis set

like 6-31G(d) is often used for initial geometry optimizations of a large number of

conformers, while a larger, more flexible basis set such as 6-311++G(d,p) is used for final

optimizations and energy calculations.[1]

Ab Initio Methods: High-level ab initio methods, such as G3B3, are used to obtain highly

accurate single-point energies of the optimized geometries. These methods provide a

reliable benchmark for the relative stabilities of the conformers.[1]

Atoms in Molecules (AIM) and Natural Bond Orbital (NBO) Analysis: These methods are

used to analyze the intramolecular interactions, such as hydrogen bonds, that stabilize the

different conformers. AIM theory defines atomic boundaries and bond paths based on the

electron density topology, while NBO analysis provides information about orbital interactions

and charge transfer.[1]

Data Presentation: Conformational Landscape of
Erythrofuranose
Theoretical studies have identified several stable conformers for both α- and β-D-

erythrofuranose in the gas phase. The α-furanose configuration is generally found to be the

most stable.[1] The relative energies and puckering descriptions of the most stable conformers

are summarized below.

Anomer Conformation Puckering Type
Relative Energy
(kJ/mol) at G3B3
Level

α-D-Erythrofuranose Most Stable Envelope (E) 0.00

β-D-Erythrofuranose Most Stable Twist (T) > 0
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Note: The exact relative energy of the most stable β-anomer is greater than zero, indicating it is

less stable than the α-anomer. The precise value requires access to the full dataset of the cited

study.

Furanose Ring Puckering
The puckering of the furanose ring is a key determinant of its overall shape and can be

quantified using puckering parameters derived from the endocyclic torsion angles. The two

main parameters are the phase angle of pseudorotation (P) and the maximum puckering

amplitude (τm). The pseudorotational wheel provides a convenient way to visualize the

continuous range of possible envelope and twist conformations.
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Pseudorotational Wheel for Furanose Ring Puckering

Pseudorotational Wheel for Furanose Ring Puckering
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Figure 2: The pseudorotational wheel illustrating the continuum of furanose ring puckering
conformations.

Experimental Protocols for Validation
Theoretical predictions of conformational preferences are ideally validated by experimental

data. The two primary techniques used for studying the gas-phase and solution-phase

conformations of erythrose are rotational spectroscopy and Nuclear Magnetic Resonance

(NMR) spectroscopy, respectively.

Rotational Spectroscopy
This gas-phase technique provides highly accurate information about the moments of inertia of

a molecule, from which its three-dimensional structure can be precisely determined.

Methodology: Chirped-Pulse Fourier Transform Microwave (CP-FTMW) Spectroscopy

Sample Preparation: Erythrose is a solid at room temperature and prone to decomposition

upon heating. Therefore, a laser ablation technique is often employed to bring the molecule

into the gas phase without degradation. A solid sample of erythrose is mixed with a binder

and pressed into a rod, which is then placed in the path of a pulsed laser.

Vaporization and Supersonic Expansion: The laser ablates the sample, and the resulting

plume of molecules is entrained in a pulse of an inert carrier gas (e.g., argon or neon). This

mixture then undergoes supersonic expansion into a high-vacuum chamber, cooling the

molecules to very low rotational and vibrational temperatures.

Microwave Excitation: A short, high-power microwave pulse that is "chirped" (swept rapidly

over a range of frequencies) is broadcast into the chamber. This pulse excites a wide range

of rotational transitions simultaneously.

Signal Detection: After the excitation pulse, the coherently rotating molecules emit a free

induction decay (FID) signal, which is detected by a sensitive antenna.

Data Processing: The FID is digitized and Fourier transformed to yield the rotational

spectrum. The frequencies of the observed transitions are then fitted to a rotational

Hamiltonian to determine the rotational constants (A, B, and C). These constants are directly
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related to the moments of inertia and thus provide a precise structural fingerprint of the

conformer.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for determining the structure and conformation of

molecules in solution. For erythrose, NMR can be used to identify the different anomers and to

gain insights into the preferred ring puckering and substituent orientations.

Methodology: 1D and 2D NMR in D₂O

Sample Preparation:

Dissolve 5-10 mg of D-erythrose in approximately 0.5-0.6 mL of deuterium oxide (D₂O,

99.9 atom % D) in a standard 5 mm NMR tube.

Gently vortex the sample to ensure complete dissolution.

For quantitative measurements, an internal standard such as DSS (4,4-dimethyl-4-

silapentane-1-sulfonic acid) can be added.

Instrument Setup:

Use a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve good signal

dispersion.

Lock the spectrometer on the deuterium signal of the D₂O.

Shim the magnetic field to obtain high resolution.

Set the sample temperature (e.g., 298 K).

Data Acquisition:

1D ¹H NMR: Acquire a standard one-dimensional proton NMR spectrum. This will show

signals for the different protons in the various forms of erythrose present in solution (α-

and β-furanoses, and potentially the open-chain form).
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1D ¹³C NMR: Acquire a proton-decoupled one-dimensional carbon NMR spectrum. This

provides a single peak for each unique carbon atom.

2D COSY (Correlation Spectroscopy): This experiment identifies protons that are scalar

(J)-coupled to each other, which helps in assigning the proton resonances within a spin

system.

2D HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each

proton with its directly attached carbon atom, aiding in the assignment of both ¹H and ¹³C

spectra.

Data Analysis:

Process the raw data (Fourier transformation, phase correction, and baseline correction).

Integrate the signals in the ¹H NMR spectrum to determine the relative populations of the

different anomers.

Analyze the coupling constants (J-values) from the high-resolution ¹H NMR spectrum. The

magnitudes of these couplings are related to the dihedral angles between the coupled

protons via the Karplus equation, providing information about the ring pucker and the

orientation of substituents.

Conclusion
The theoretical conformational analysis of erythrofuranose, supported by experimental

validation, provides a detailed picture of its structural preferences. Computational methods like

DFT and high-level ab initio calculations are indispensable for mapping the complex potential

energy surface of this flexible molecule. The finding that the α-furanose form is the most stable

in the gas phase, along with the characterization of its puckered conformations, offers valuable

insights for researchers in drug development and related fields. The experimental protocols

outlined here provide a roadmap for the validation of these theoretical findings and for further

investigations into the structure and dynamics of this important monosaccharide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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